Cas no 1807062-25-4 (Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1807062-25-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 4949634
• Update Time: 2025-06-11

Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C12H15NO4/c1-16-11(14)6-5-8-3-4-9(7-10(8)13)12(15)17-2/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： JLCDBUBDCZRPJT-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(C(=O)OC)=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 1.2
• Topological Polar Surface Area: 78.6

Additional information on Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate

Recent Advances in the Study of Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate (CAS: 1807062-25-4)

Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate (CAS: 1807062-25-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for various diseases. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate is its role in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. Recent publications have demonstrated its utility as a building block in the construction of compounds with potent inhibitory effects on kinases and other enzymes involved in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of kinase inhibitors, which exhibited promising activity against cancer cell lines.

In addition to its applications in kinase inhibition, Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate has also been explored for its potential in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of derivatives of this compound, which showed significant activity against a range of bacterial and fungal pathogens. The researchers attributed this activity to the compound's ability to disrupt microbial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

The synthetic pathways for Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. A 2022 paper in Organic Process Research & Development outlined a novel catalytic process that significantly reduces the use of hazardous reagents and improves yield, making the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, the potential of Methyl 3-amino-4-(3-methoxy-3-oxopropyl)benzoate in drug discovery appears promising. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a valuable tool for the development of new therapeutic agents. Future research is expected to further explore its applications in targeted drug delivery systems and combination therapies, potentially unlocking new avenues for treating complex diseases.